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Compound of Interest

Compound Name: N-Hexyl-D-gluconamide

Cat. No.: B098637

Introduction

N-Hexyl-D-gluconamide is a carbohydrate-based amphiphile capable of self-assembling into
hydrogels in aqueous solutions.[1] These hydrogels are of significant interest for biomedical
applications, such as tissue engineering and controlled drug release, due to their
biocompatibility and tunable properties.[1][2] The formation of the hydrogel network is driven by
non-covalent interactions, including hydrogen bonding and hydrophobic forces, which lead to
the self-assembly of N-Hexyl-D-gluconamide molecules into a three-dimensional fibrous
network that entraps water.[1] This document provides a detailed guide for researchers,
scientists, and drug development professionals on the preparation and characterization of N-
Hexyl-D-gluconamide-based hydrogels.

Data Presentation

The properties of N-alkyl-D-gluconamide hydrogels can be influenced by factors such as the
concentration of the gelator and the length of the alkyl chain. The following table summarizes
key quantitative data for related N-alkyl-D-gluconamide hydrogels.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b098637?utm_src=pdf-interest
https://www.benchchem.com/product/b098637?utm_src=pdf-body
https://www.benchchem.com/product/b098637
https://www.benchchem.com/product/b098637
https://www.mdpi.com/2310-2861/3/2/17
https://www.benchchem.com/product/b098637?utm_src=pdf-body
https://www.benchchem.com/product/b098637
https://www.benchchem.com/product/b098637?utm_src=pdf-body
https://www.benchchem.com/product/b098637?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Parameter Value Compound Reference
Minimum Gelation N-hexyl-D-
. 1 Wt% _ [1]
Concentration galactonamide
Minimum Gelation N-octyl-D-
) ~1 wt% ) [1]
Concentration gluconamide
Gel-Sol Transition Dipeptide-based
48 °C [1]
Temperature hydrogel
N-octyl-D-
Fiber Diameter ~3.8 nm gluconamide [1]

quadruple helices

Experimental Protocols
Protocol 1: Synthesis of N-Hexyl-D-gluconamide

This protocol details the synthesis of N-Hexyl-D-gluconamide via the aminolysis of D-glucono-
1,5-lactone.[1]

Materials:

D-glucono-1,5-lactone

e Hexylamine

e Anhydrous ethanol

o Magnetic stirrer and stir bar
e Round-bottom flask

» Reflux condenser

e Heating mantle

 Rotary evaporator
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o Crystallization dish

e Vacuum filtration apparatus (Buchner funnel, filter paper, filter flask)
o Diethyl ether (for washing)

Procedure:

e Reactant Preparation: In a round-bottom flask, dissolve D-glucono-1,5-lactone in anhydrous
ethanol.

» Addition of Hexylamine: While stirring, slowly add an equimolar amount of hexylamine to the
solution. The reaction is an exothermic nucleophilic attack by the hexylamine on the carbonyl
carbon of the lactone, leading to the opening of the lactone ring.[1]

¢ Reaction: Attach a reflux condenser to the flask and heat the mixture to reflux for 4-6 hours.
Monitor the reaction progress using thin-layer chromatography (TLC).

e Solvent Removal: After the reaction is complete, remove the ethanol using a rotary
evaporator.

o Crystallization: Transfer the resulting crude product to a crystallization dish and allow it to
crystallize, potentially with the aid of a small amount of a suitable solvent.

« Purification: Collect the crystals by vacuum filtration and wash them with cold diethyl ether to
remove any unreacted starting materials.

e Drying: Dry the purified N-Hexyl-D-gluconamide crystals under vacuum.

o Characterization: Confirm the identity and purity of the product using techniques such as
Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Protocol 2: Preparation of N-Hexyl-D-gluconamide
Hydrogel

This protocol describes the formation of a hydrogel from the synthesized N-Hexyl-D-
gluconamide.
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Materials:

Synthesized N-Hexyl-D-gluconamide

Deionized water

Vial or other suitable container

Heating plate or water bath

Vortex mixer

Procedure:

o Dispersion: Weigh the desired amount of N-Hexyl-D-gluconamide and add it to a vial
containing deionized water to achieve the target concentration (e.g., 1-5 wt%).

o Dissolution: Gently heat the mixture while stirring or vortexing until the N-Hexyl-D-
gluconamide is completely dissolved. The temperature should be raised above the gel-sol

transition temperature.[1]

o Gelation: Allow the clear solution to cool to room temperature undisturbed. The hydrogel will
form as the solution cools and the N-Hexyl-D-gluconamide molecules self-assemble into a
fibrous network.[1]

» Equilibration: Store the hydrogel at a constant temperature for a period to ensure the
gelation process is complete and the network is stable.

Mandatory Visualizations
Signaling Pathways and Experimental Workflows

Caption: Synthesis of N-Hexyl-D-gluconamide.

Caption: N-Hexyl-D-gluconamide Hydrogel Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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